Cas no 5190-31-8 (Estrane-3,17-dione,5,10-epoxy-, (5b)-(9CI))

• Product Name: Estrane-3,17-dione,5,10-epoxy-, (5b)-(9CI)
• CAS No: 5190-31-8
• MF: C₁₈H₂₄O₃
• MW: 288.381365776062
• CID: 374692
• PubChem ID: 14409778
• Update Time: 2025-04-19

Estrane-3,17-dione,5,10-epoxy-, (5b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Estrane-3,17-dione,5,10-epoxy-, (5b)-(9CI)
• 3-keto-5,10-epoxy-19-normethylandrostan-17-one
• (1S,2S,5S,9S,10S,13S)-5-methyl-18-oxapentacyclo[11.4.1.01,13.02,10.05,9]octadecane-6,15-dione
• Keto-epoxy-Me-androstanone
• Estrane-3,17-dione, 5,10-epoxy-, (5beta)-
• 5190-31-8

• Inchi： 1S/C18H24O3/c1-16-7-6-14-12(13(16)2-3-15(16)20)5-8-17-10-11(19)4-9-18(14,17)21-17/h12-14H,2-10H2,1H3/t12-,13-,14-,16-,17-,18-/m0/s1
• InChI Key： IMUXYKVAQDXODL-URZJPPTPSA-N
• SMILES： O1[C@@]23CC(CC[C@@]12[C@H]1CC[C@]2(C)C(CC[C@H]2[C@@H]1CC3)=O)=O

Computed Properties

• Exact Mass: 288.17262
• Monoisotopic Mass: 288.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes